Cas no 2034516-01-1 (N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(2-fluorophenoxy)propanamide)

• Product Name: N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(2-fluorophenoxy)propanamide
• CAS No: 2034516-01-1
• MF: C₁₆H₂₀FN₅O₃
• MW: 349.360106468201
• CID: 6278056
• PubChem ID: 121137613
• Update Time: 2025-07-08

N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(2-fluorophenoxy)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(2-fluorophenoxy)propanamide
• 2034516-01-1
• N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-2-(2-fluorophenoxy)propanamide
• AKOS032456813
• N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-2-(2-fluorophenoxy)propanamide
• F6438-3205
• N-{[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl}-2-(2-fluorophenoxy)propanamide

• Inchi： 1S/C16H20FN5O3/c1-10(25-12-8-6-5-7-11(12)17)14(23)18-9-13-19-15(22(2)3)21-16(20-13)24-4/h5-8,10H,9H2,1-4H3,(H,18,23)
• InChI Key： MQBRXLWYNQCPTH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC(C)C(NCC1N=C(N=C(N=1)N(C)C)OC)=O

Computed Properties

• Exact Mass: 349.15501768g/mol
• Monoisotopic Mass: 349.15501768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.5Ų

Additional information on N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(2-fluorophenoxy)propanamide

Compound CAS No 2034516-01-1: N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(2-fluorophenoxy)propanamide

The compound with CAS No 2034516-01-1, named N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(2-fluorophenoxy)propanamide, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of amides and contains a triazine ring system, which is a six-membered ring consisting of three nitrogen atoms and three carbon atoms. The presence of the triazine ring, along with the dimethylamino and methoxy substituents, contributes to its unique chemical properties and potential applications in various fields.

Recent studies have highlighted the importance of triazine-based compounds in the development of advanced materials and pharmaceuticals. The dimethylamino group attached to the triazine ring is known to enhance the compound's stability and solubility in organic solvents, making it suitable for use in high-performance applications. Additionally, the methoxy group introduces electron-donating effects, which can influence the electronic properties of the molecule and its reactivity in chemical reactions.

The propanamide moiety in this compound plays a crucial role in determining its functional properties. Amides are widely used in pharmaceuticals due to their ability to form hydrogen bonds, which can improve drug delivery and bioavailability. The fluorophenoxy group attached to the propanamide chain adds a hydrophobic character to the molecule, which can be advantageous in designing drugs with specific pharmacokinetic profiles.

One of the most significant advancements in the study of this compound involves its application as a precursor in the synthesis of advanced polymers. Researchers have demonstrated that this compound can be used to produce high-strength polymers with excellent thermal stability, making it a promising candidate for use in aerospace and automotive industries. Furthermore, its ability to undergo various types of polymerization reactions has opened new avenues for developing sustainable materials.

In terms of biological applications, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Recent experiments have revealed that it can selectively inhibit key enzymes without causing significant toxicity to human cells, suggesting its potential as a lead compound for drug development.

The synthesis of N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(2-fluorophenoxy)propanamide involves a multi-step process that requires precise control over reaction conditions. The use of modern catalytic techniques has enabled chemists to optimize the synthesis process, resulting in higher yields and improved purity of the final product.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. This makes it an attractive option for industries seeking sustainable alternatives.

In conclusion, N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(2-fluorophenoxy)propanamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike.